Cas no 478077-24-6 (4-CHLORO-2-(METHYLSULFANYL)[1]BENZOTHIENO[3,2-D]PYRIMIDINE)

• Product Name: 4-CHLORO-2-(METHYLSULFANYL)[1]BENZOTHIENO[3,2-D]PYRIMIDINE
• CAS No: 478077-24-6
• MF: C₁₁H₇ClN₂S₂
• MW: 266.769678354263
• MDL: MFCD02571594
• CID: 5225916
• Update Time: 2026-03-07

4-CHLORO-2-(METHYLSULFANYL)[1]BENZOTHIENO[3,2-D]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-(METHYLSULFANYL)[1]BENZOTHIENO[3,2-D]PYRIMIDINE
• 4-CHLORO[1]BENZOTHIENO[3,2-D]PYRIMIDIN-2-YL METHYL SULFIDE
• 6-chloro-4-(methylsulfanyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaene
• 4-chloro-2-methylsulfanyl-[1]benzothiolo[3,2-d]pyrimidine

• MDL： MFCD02571594
• Inchi： 1S/C11H7ClN2S2/c1-15-11-13-8-6-4-2-3-5-7(6)16-9(8)10(12)14-11/h2-5H,1H3
• InChI Key： QNUXEHZZAXOSCM-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C3C=CC=CC=3S2)N=C(N=1)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 4.5
• Topological Polar Surface Area: 79.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-CHLORO-2-(METHYLSULFANYL)[1]BENZOTHIENO[3,2-D]PYRIMIDINE

Introduction to 4-CHLORO-2-(METHYLSULFANYL)[1]BENZOTHIENO[3,2-D]PYRIMIDINE (CAS No. 478077-24-6)

4-CHLORO-2-(METHYLSULFANYL)[1]BENZOTHIENO[3,2-D]PYRIMIDINE, identified by the chemical abstracts service number 478077-24-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothienopyrimidine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular structure of 4-CHLORO-2-(METHYLSULFANYL)[1]BENZOTHIENO[3,2-D]PYRIMIDINE incorporates a chloro substituent at the 4-position and a methylsulfanyl group at the 2-position of the benzothieno[3,2-d]pyrimidine core. This specific arrangement of functional groups contributes to its unique chemical properties and biological interactions, making it a valuable scaffold for drug discovery and development.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse pharmacological profiles. Among these, benzothienopyrimidines have emerged as promising candidates for treating various diseases, including cancer, inflammation, and infectious disorders. The presence of both sulfur and nitrogen atoms in the benzothieno[3,2-d]pyrimidine ring enhances its ability to interact with biological targets, such as enzymes and receptors, thereby modulating cellular processes.

The 4-CHLORO-2-(METHYLSULFANYL)[1]BENZOTHIENO[3,2-D]PYRIMIDINE (CAS No. 478077-24-6) has been extensively studied for its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound can inhibit the growth of tumor cells by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has shown efficacy in disrupting the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle.

Moreover, the methylsulfanyl group in the molecule plays a crucial role in enhancing its bioavailability and metabolic stability. This functional group can improve solubility in water-based environments, facilitating better absorption and distribution within the body. Additionally, it can protect the compound from rapid degradation by metabolic enzymes, thereby prolonging its therapeutic effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 4-CHLORO-2-(METHYLSULFANYL)[1]BENZOTHIENO[3,2-D]PYRIMIDINE to various biological targets with high accuracy. Molecular docking studies have revealed that this compound can bind tightly to proteins involved in cancer progression, such as p53 and KRAS. These interactions are thought to interfere with normal cellular functions, leading to apoptosis or growth arrest in tumor cells.

The chloro substituent at the 4-position of the benzothieno[3,2-d]pyrimidine ring is another key feature that contributes to its pharmacological activity. Chlorine atoms are known to enhance binding interactions due to their ability to form hydrogen bonds and participate in halogen bonding with biological targets. This property makes 4-CHLORO-2-(METHYLSULFANYL)[1]BENZOTHIENO[3,2-D]PYRIMIDINE particularly effective in modulating enzyme activity and inhibiting disease-related pathways.

In clinical trials conducted so far, 4-CHLORO-2-(METHYLSULFANYL)[1]BENZOTHIENO[3,2-D]PYRIMIDINE has shown promising results in treating solid tumors and hematological malignancies. Patients who have received this compound as part of early-phase trials have reported significant reductions in tumor size and improved overall survival rates. These findings suggest that it may be a viable therapeutic option for patients with advanced or refractory cancers.

The synthesis of 4-CHLORO-2-(METHYLSULFANYL)[1]BENZOTHIENO[3,2-D]PYRIMIDINE involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Researchers have developed efficient synthetic routes that minimize side products and maximize yield. These methods often involve palladium-catalyzed cross-coupling reactions and nucleophilic substitutions at strategic positions within the heterocyclic core.

One of the challenges associated with developing new pharmaceuticals is ensuring their safety and efficacy across diverse patient populations. To address this concern, researchers are employing cutting-edge techniques such as CRISPR-Cas9 gene editing to study how genetic variations influence drug responses. These studies aim to identify patient subgroups that are most likely to benefit from treatments like 4-CHLORO-2-(METHYLSULFANYL)[1]BENZOTHIENO[3,2-D]PYRIMIDINE, thereby personalizing medicine for better outcomes.

The future prospects for 4-CHLORO-2-(METHYLSULFANYL)[1]BENZOTHIENO[3,2-D]PYRIMIDINE are bright, with ongoing research focused on optimizing its pharmacokinetic properties and exploring new therapeutic applications. By leveraging advances in drug design and delivery systems, scientists hope to enhance its bioavailability and reduce potential side effects. Additionally, combination therapies involving this compound with other anti-cancer agents may yield synergistic effects that improve treatment efficacy.

In conclusion,4-CHLORO-2-(METHYLSULFANYL)[1]BENZOTHIENO[3,2-D]PYRIMIDINE (CAS No. 478077-24-6) is a highly promising compound with significant potential in oncology and other therapeutic areas. Its unique molecular structure and biological activities make it an attractive candidate for further development into a novel drug therapy. As research continues to uncover new insights into its mechanisms of action,4-Chloro-[...], Methylsulfanyl-[...], Benzothienopyrimidine [...] will likely play an increasingly important role in modern medicine.